Cas no 501096-37-3 (1H-Pyrrole-1,2-dicarboxylic acid, 2,3-dihydro-, bis(1,1-dimethylethyl)ester, (2S)-)
501096-37-3 structure
Product Name:1H-Pyrrole-1,2-dicarboxylic acid, 2,3-dihydro-, bis(1,1-dimethylethyl)ester, (2S)-
CAS No:501096-37-3
MF:C14H23NO4
MW:269.33672451973
CID:1558381
Update Time:2024-08-24
1H-Pyrrole-1,2-dicarboxylic acid, 2,3-dihydro-, bis(1,1-dimethylethyl)ester, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-1,2-dicarboxylic acid, 2,3-dihydro-, bis(1,1-dimethylethyl)ester, (2S)-
- 1H-Pyrrole-1,2-dicarboxylic acid, 2,3-dihydro-, 1,2-bis(1,1-dimethylethyl) ester, (2S)-
-
- Inchi: 1S/C14H23NO4/c1-13(2,3)18-11(16)10-8-7-9-15(10)12(17)19-14(4,5)6/h7,9-10H,8H2,1-6H3/t10-/m0/s1
- InChI Key: JTVVEDNAXIRUNL-JTQLQIEISA-N
- SMILES: N1(C(OC(C)(C)C)=O)C=CC[C@H]1C(OC(C)(C)C)=O
Computed Properties
- Exact Mass: 269.16279
Experimental Properties
- Density: 1.088±0.06 g/cm3(Predicted)
- Boiling Point: 337.1±42.0 °C(Predicted)
- PSA: 55.84
- pka: -2.65±0.40(Predicted)
1H-Pyrrole-1,2-dicarboxylic acid, 2,3-dihydro-, bis(1,1-dimethylethyl)ester, (2S)- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
501096-37-3 (1H-Pyrrole-1,2-dicarboxylic acid, 2,3-dihydro-, bis(1,1-dimethylethyl)ester, (2S)-) Related Products
- 178172-26-4(1-tert-butyl 2-ethyl (2S)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk